4-(2-Bromo-4-nitrophenyl)morpholine
Cat. No. B1272099
M. Wt: 287.11 g/mol
InChI Key: FDGXBSITNUOBQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07795283B2
Procedure details
Morpholine (7.92 mL, 90.9 mmol) was added to a solution of 2-bromo-1-fluoro-4-nitrobenzene (10 g, 45.5 mmol) in acetonitrile (100 mL) and the mixture was heated under reflux for 6 h. Volatile material was removed by evaporation and the residue was diluted with water (100 mL) then extracted with ethyl acetate (2×100 mL). The organic extracts were combined, dried and concentrated to give the title compound (12.9 g, 99%) as a solid; 1H NMR δ 8.40 (1H, s), 8.20 (1H, d), 7.10 (1H, d), 3.80-3.70 (4H, m), 3.20-3.10 (4H, m); MS m/e MH+ 287.
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.[Br:7][C:8]1[CH:13]=[C:12]([N+:14]([O-:16])=[O:15])[CH:11]=[CH:10][C:9]=1F>C(#N)C>[Br:7][C:8]1[CH:13]=[C:12]([N+:14]([O-:16])=[O:15])[CH:11]=[CH:10][C:9]=1[N:1]1[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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7.92 mL
|
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Type
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reactant
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Smiles
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N1CCOCC1
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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BrC1=C(C=CC(=C1)[N+](=O)[O-])F
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
|
C(C)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 6 h
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Duration
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6 h
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CUSTOM
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Type
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CUSTOM
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Details
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Volatile material was removed by evaporation
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ADDITION
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Type
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ADDITION
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Details
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the residue was diluted with water (100 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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then extracted with ethyl acetate (2×100 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=C(C=CC(=C1)[N+](=O)[O-])N1CCOCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.9 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
